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  4. 2-Ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
2-Ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one 2-Ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Brand Name: Vulcanchem
CAS No.: 727401-99-2
VCID: VC0357188
InChI: InChI=1S/C20H24N4O4S/c1-5-29-20-22-19-21-12-7-6-8-13(25)15(12)16(24(19)23-20)11-9-10-14(26-2)18(28-4)17(11)27-3/h9-10,16H,5-8H2,1-4H3,(H,21,22,23)
SMILES: CCSC1=NN2C(C3=C(CCCC3=O)NC2=N1)C4=C(C(=C(C=C4)OC)OC)OC
Molecular Formula: C20H24N4O4S
Molecular Weight: 416.5g/mol

2-Ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

CAS No.: 727401-99-2

Main Products

VCID: VC0357188

Molecular Formula: C20H24N4O4S

Molecular Weight: 416.5g/mol

2-Ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one - 727401-99-2

CAS No. 727401-99-2
Product Name 2-Ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Molecular Formula C20H24N4O4S
Molecular Weight 416.5g/mol
IUPAC Name 2-ethylsulfanyl-9-(2,3,4-trimethoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Standard InChI InChI=1S/C20H24N4O4S/c1-5-29-20-22-19-21-12-7-6-8-13(25)15(12)16(24(19)23-20)11-9-10-14(26-2)18(28-4)17(11)27-3/h9-10,16H,5-8H2,1-4H3,(H,21,22,23)
Standard InChIKey LCKHMQBBMNLYMP-UHFFFAOYSA-N
Isomeric SMILES CCSC1=NC2=NC3=C(C(N2N1)C4=C(C(=C(C=C4)OC)OC)OC)C(=O)CCC3
SMILES CCSC1=NN2C(C3=C(CCCC3=O)NC2=N1)C4=C(C(=C(C=C4)OC)OC)OC
Canonical SMILES CCSC1=NN2C(C3=C(CCCC3=O)NC2=N1)C4=C(C(=C(C=C4)OC)OC)OC
PubChem Compound 3160643
Last Modified Nov 11 2021
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